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Compound of Interest

Compound Name: PluriSin 1

Cat. No.: B1678901

Audience: Researchers, scientists, and drug development professionals.
Introduction

PluriSIn 1, also known as NSC 14613, is a small molecule inhibitor of Stearoyl-CoA
Desaturase (SCD1).[1][2][3][4] SCDL1 is a key enzyme in lipid metabolism, responsible for
converting saturated fatty acids into monounsaturated fatty acids.[1][5] In the field of stem cell
research, PluriSin 1 is utilized for its ability to selectively eliminate undifferentiated human
pluripotent stem cells (hPSCs), including embryonic stem (ES) and induced pluripotent stem
(iPS) cells, while sparing differentiated cells.[2][6] This selective cytotoxicity is mediated
through the induction of endoplasmic reticulum (ER) stress and apoptosis, making PluriSIn 1 a
valuable tool for preventing teratoma formation in transplantation studies and improving the
safety of stem cell-based therapies.[1][3][4] Proper preparation and storage of PluriSIn 1 stock
solutions are critical for ensuring experimental reproducibility and efficacy. This document
provides a detailed protocol for preparing a PluriSIn 1 stock solution in Dimethyl Sulfoxide
(DMSO).

Quantitative Data and Properties

The following table summarizes the key chemical and physical properties of PluriSin 1.
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Property Value Source(s)

) N'-phenylpyridine-4-
Chemical Name _ [1][2][4]
carbohydrazide

Alternative Name NSC 14613 [11[71[8]
Molecular Formula C12H11Ns0O [1]61[8]
Molecular Weight 213.24 g/mol [11031141181
_ >95% - 299% (Varies by
Purity _ [6][4][8]
supplier)

o =6.75 mg/mL to 43 mg/mL (up
Solubility in DMSO [1][3]18]
to 201.65 mM)

Appearance Solid [1][8]

Signaling Pathway and Mechanism of Action

PluriSIn 1 selectively induces apoptosis in pluripotent stem cells by inhibiting the enzyme
Stearoyl-CoA Desaturase 1 (SCD1). This inhibition disrupts lipid homeostasis, leading to an
accumulation of saturated fatty acids, which in turn causes ER stress and activates the
apoptotic cascade.
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Caption: Mechanism of PluriSIn 1-induced apoptosis in pluripotent stem cells.

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of PluriSIin 1 in DMSO.

Materials

PluriSin 1 powder (MW: 213.24 g/mol)

o Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Pipettes and sterile filter tips

» Vortex mixer

o (Optional) Sonicator water bath

Procedure

e Pre-experimental Calculations:

o To prepare a 10 mM stock solution, the required mass of PluriSIn 1 needs to be
calculated.

o Example Calculation for 1 mL of 10 mM Stock:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 213.24 g/mol x 1000 mg/g

= Mass =2.13 mg
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o For convenience, one can weigh a specific mass (e.g., 1 mg) and calculate the required
volume of DMSO.[2]

= Volume (L) = (Mass (mg) / MW ( g/mol )) / Concentration (mmol/L) x 1,000,000

= For 1 mg of PluriSIn 1: Volume (uL) = (1/213.24) / 10 * 1,000,000 = 469 uL of DMSO.
[21[9]

e Weighing PluriSin 1.

o Under a chemical fume hood, carefully weigh the calculated amount of PluriSin 1 powder
using an analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or cryovial appropriate for the final
volume.

¢ Dissolution in DMSO:

o Add the calculated volume of fresh, anhydrous DMSO to the vial containing the PluriSin 1
powder. Using fresh DMSO is crucial as absorbed moisture can reduce solubility.[3]

o Cap the vial securely.

o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all solid has dissolved. If precipitation or phase
separation occurs, gentle warming and/or sonication can be used to aid dissolution.[1][7]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use working volumes in
sterile cryovials. This practice is essential to avoid repeated freeze-thaw cycles, which can
degrade the compound.[2][9][10]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Experimental Workflow
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Caption: Workflow for preparing PluriSIn 1 stock solution in DMSO.
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Storage and Stability

Proper storage is vital to maintain the activity of the PluriSIn 1 stock solution.

Storage

Form Stability Period Notes
Temperature
Protect from
Solid Powder -20°C 2 - 3years prolonged exposure to
light.[2][3]
Stock Solution in
-20°C Up to 1 month [3][10]
DMSO
Recommended for
Stock Solution in
-80°C Up to 1 year longer-term storage.

DMSO
31071

General Recommendations:

e Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is strongly recommended.[2]

[9]

o Fresh Preparation: For critical experiments, it is best to prepare the stock solution fresh
before use.[2][9]

e Dilution for Cell Culture: When diluting the stock solution into aqueous culture medium, do so
immediately before use.[2][9] The final concentration of DMSO should be kept low (typically
<0.1%) to avoid cellular toxicity.[2][9][11] A vehicle control (medium with the same final
DMSO concentration) should be included in experiments.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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